Cas no 2094130-11-5 (4-Pentynamide, 2-amino-N-(methylsulfonyl)-, hydrochloride (1:1))

• Product Name: 4-Pentynamide, 2-amino-N-(methylsulfonyl)-, hydrochloride (1:1)
• CAS No: 2094130-11-5
• MF: C₆H₁₁ClN₂O₃S
• MW: 226.681139230728
• CID: 5254905
• Update Time: 2025-08-05

4-Pentynamide, 2-amino-N-(methylsulfonyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Pentynamide, 2-amino-N-(methylsulfonyl)-, hydrochloride (1:1)

• Inchi： 1S/C6H10N2O3S.ClH/c1-3-4-5(7)6(9)8-12(2,10)11;/h1,5H,4,7H2,2H3,(H,8,9);1H
• InChI Key： YUMVMGLFMYXRPR-UHFFFAOYSA-N
• SMILES： C(=O)(NS(=O)(=O)C)C(N)CC#C.Cl

Additional information on 4-Pentynamide, 2-amino-N-(methylsulfonyl)-, hydrochloride (1:1)

Comprehensive Overview of 4-Pentynamide, 2-amino-N-(methylsulfonyl)-, hydrochloride (1:1) (CAS No. 2094130-11-5)

The compound 4-Pentynamide, 2-amino-N-(methylsulfonyl)-, hydrochloride (1:1) (CAS No. 2094130-11-5) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an acetylene moiety and a methylsulfonyl group, makes it a valuable intermediate for synthesizing novel bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for high-purity chemical intermediates like 4-Pentynamide, 2-amino-N-(methylsulfonyl)-, hydrochloride (1:1) has surged, driven by advancements in precision medicine and bioconjugation techniques. This compound’s reactivity and solubility properties make it suitable for click chemistry applications, a hot topic in modern synthetic chemistry. Its hydrochloride salt form enhances stability, ensuring reliable performance in experimental settings.

One of the most frequently searched questions related to this compound is: "What are the applications of 4-Pentynamide derivatives in drug development?" Studies suggest that derivatives of 4-Pentynamide can serve as kinase inhibitors or protease modulators, offering promising avenues for treating diseases like cancer and inflammatory disorders. Additionally, its N-(methylsulfonyl) group is a key feature for improving drug bioavailability, a critical factor in pharmacokinetics.

From an industrial perspective, CAS No. 2094130-11-5 is gaining attention for its role in green chemistry initiatives. Researchers are exploring its use in catalyzed reactions to reduce waste and improve efficiency. This aligns with global trends toward sustainable synthesis, a topic highly relevant to environmental-conscious audiences. The compound’s compatibility with water-based reactions further underscores its utility in eco-friendly processes.

Another trending query is: "How does 4-Pentynamide compare to other amide-based intermediates?" Unlike traditional amides, 4-Pentynamide derivatives exhibit enhanced electrophilic character, enabling selective bond formation in complex molecular architectures. This property is particularly valuable in peptide engineering and material science, where precise functionalization is essential.

Quality control is a major concern for buyers of 4-Pentynamide, 2-amino-N-(methylsulfonyl)-, hydrochloride (1:1). Reputable suppliers ensure HPLC-grade purity and provide detailed spectroscopic data (e.g., NMR, MS) to verify authenticity. Storage recommendations typically emphasize protection from moisture and light to maintain stability, addressing another common user question: "What are the best practices for handling this compound?"

In summary, CAS No. 2094130-11-5 represents a versatile tool for researchers exploring structure-activity relationships and molecular design. Its intersection with cutting-edge fields like biotechnology and nanomedicine ensures continued relevance in scientific literature. As interest grows, so does the need for comprehensive studies on its mechanistic pathways and industrial scalability—topics likely to dominate future discussions.